4-Methyl-2-phenyl-1,2,4-oxadiazolidine-3,5-dione

• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 4-methyl-2-phenyl-1,2,4-oxadiazolidine-3,5-dione
• InChI: InChI=1S/C9H8N2O3/c1-10-8(12)11(14-9(10)13)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key: GUOSTCNOENHJRQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(OC1=O)C2=CC=CC=C2

Description

4-Methyl-2-phenyl-1,2,4-oxadiazolidine-3,5-dione is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Methyl-3-phenyl-3-hydroxyurea (10 g; 0.06 mole) was dissolved in a cooled (10° C.) 2 N aqueous sodium hydroxide (0.068 mole) solution (34 ml.). Ethyl chloroformate (6.3 ml; 0.066 mole) was added dropwise at 10°-15° C. with stirring. The stirring was continued for about 1/2 hour after the addition was completed. The desired compound, which precipitated as formed, was removed by filtration, washed with water and dried. The compound was recrystallized from methanol and dried under vacuum to yield solid 2-phenyl-4-methyl-1,2,4-oxadiazolidine-3,5-dione having a melting point of 98°-99° C. and the following elemental analysis as calculated for C9H8N2O3 :